Cas no 7066-38-8 (3-(azepan-1-ylcarbonyl)-1,2,2-trimethylcyclopentanecarboxylic acid)

• Product name: 3-(azepan-1-ylcarbonyl)-1,2,2-trimethylcyclopentanecarboxylic acid
• CAS No: 7066-38-8
• MF: C₁₆H₂₇NO₃
• MW: 281.39048
• CID: 1745737
• PubChem ID: 5268670

3-(azepan-1-ylcarbonyl)-1,2,2-trimethylcyclopentanecarboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-(azepan-1-ylcarbonyl)-1,2,2-trimethylcyclopentanecarboxylic acid
• cyclopentanecarboxylic acid, 3-[(hexahydro-1H-azepin-1-yl)carbonyl]-1,2,2-trimethyl-
• 3-(azepane-1-carbonyl)-1,2,2-trimethylcyclopentane-1-carboxylic acid
• AKOS002781741
• DTXSID60414689
• 7066-38-8

• Inchi： InChI=1S/C16H27NO3/c1-15(2)12(8-9-16(15,3)14(19)20)13(18)17-10-6-4-5-7-11-17/h12H,4-11H2,1-3H3,(H,19,20)
• InChI Key： ODYJJZCJDAYHPE-UHFFFAOYSA-N
• SMILES： CC1(C(CCC1(C)C(=O)O)C(=O)N2CCCCCC2)C

Computed Properties

• Exact Mass: 281.19921
• Monoisotopic Mass: 281.199094
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 397
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 57.6
• XLogP3: 2.5

Experimental Properties

• Density: 1.08
• Boiling Point: 441.5°C at 760 mmHg
• Flash Point: 220.8°C
• Refractive Index: 1.502
• PSA: 57.61